Cas no 139776-02-6 (2,6-Piperidinedione, 1-(4-nitrophenyl)-)

• Product Name: 2,6-Piperidinedione, 1-(4-nitrophenyl)-
• CAS No: 139776-02-6
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 1281537
• PubChem ID: 11379301
• Update Time: 2025-04-20

2,6-Piperidinedione, 1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 1-(4-nitrophenyl)-
• 139776-02-6
• SCHEMBL6140639
• HEYFIQYGSHCLLS-UHFFFAOYSA-N
• 1-(4-nitrophenyl)piperidine-2,6-dione
• DA-10747

• Inchi： 1S/C11H10N2O4/c14-10-2-1-3-11(15)12(10)8-4-6-9(7-5-8)13(16)17/h4-7H,1-3H2
• InChI Key： HEYFIQYGSHCLLS-UHFFFAOYSA-N
• SMILES： O=C1CCCC(N1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 234.0641
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 80.52